2-[2-[[(E)-2-phenylethenyl]sulfonylamino]-1,3-thiazol-4-yl]acetamide

• IUPAC Name: 2-[2-[[(E)-2-phenylethenyl]sulfonylamino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C13H13N3O3S2/c14-12(17)8-11-9-20-13(15-11)16-21(18,19)7-6-10-4-2-1-3-5-10/h1-7,9H,8H2,(H2,14,17)(H,15,16)/b7-6+
• InChI Key: UMLMYFJZOBZSOP-VOTSOKGWSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CS(=O)(=O)NC2=NC(=CS2)CC(=O)N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/S(=O)(=O)NC2=NC(=CS2)CC(=O)N
• Molecular Formula: C13H13N3O3S2
• Molecular Weight: 323.4 g/mol

Description

This compound is a type of acetamide, which is an organic compound that includes a carbonyl group (C=O) and an amine group (NH2) attached to the same carbon atom. Acetamides are often used in organic synthesis and can exhibit a variety of biological activities.

Molecular Structure Analysis

The compound contains a thiazole ring, which is a type of heterocyclic compound containing a ring made up of one sulfur atom, one nitrogen atom, and three carbon atoms. Thiazoles are found in many important drugs and can have various biological activities.

Physical And Chemical Properties Analysis

Typically, acetamides are solid at room temperature and have higher boiling points than alcohols of similar molar mass. They are also generally soluble in water.

Scientific Research Applications

Antimicrobial Activity

• Thiazole derivatives, including compounds like sulfazole , exhibit antimicrobial properties. Researchers have explored the potential of 2-[2-[[(E)-2-phenylethenyl]sulfonylamino]-1,3-thiazol-4-yl]acetamide as an antimicrobial agent. .

Mechanism of Action

Target of Action

Similar compounds, such as n-sulfonylamino azinones, have been found to interact with various targets, including the ampa receptor . The AMPA receptor is a type of ionotropic transmembrane receptor for glutamate that mediates fast synaptic transmission in the central nervous system .

Mode of Action

Based on the structure and the known actions of similar compounds, it can be inferred that it might interact with its target receptor, leading to changes in the receptor’s activity .

Biochemical Pathways

Similar compounds have been found to influence various biological activities, including diuretic, antihypertensive, anti-inflammatory, and anticancer activities . These effects suggest that the compound may interact with multiple biochemical pathways.

Pharmacokinetics

Similar compounds, such as acetamide, have been found to have various pharmacokinetic properties .

Result of Action

Similar compounds have been found to possess various biological activities, including diuretic, antihypertensive, anti-inflammatory, and anticancer activities . These effects suggest that the compound may have a wide range of molecular and cellular impacts.